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Compound of Interest

Compound Name: Aminooxy-PEG1-propargyl

Cat. No.: B605430 Get Quote

FOR IMMEDIATE USE

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling Aminooxy-PEG1-propargyl. The following

procedural guidance is intended to ensure safe operational use and proper disposal.

Aminooxy-PEG1-propargyl is a specialized chemical that requires careful handling due to the

reactivity of its aminooxy and propargyl functional groups. While a specific, comprehensive

Safety Data Sheet (SDS) is not publicly available, this guidance is based on the known

characteristics of its constituent parts and general laboratory safety principles. Aminooxy

compounds are known to be highly reactive and sensitive, and immediate use upon receipt is

strongly recommended.[1]

I. Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

ensure safety when handling Aminooxy-PEG1-propargyl. The following table summarizes the

required PPE, based on standard laboratory practices for similar chemical compounds.[2]
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Protection Type Required Equipment Purpose
Specifications &

Best Practices

Eye and Face

Protection

Safety Goggles with

Side Shields or Face

Shield

Protects against

splashes and airborne

particles.

Must conform to EN

166 (EU) or NIOSH

(US) standards. A face

shield should be worn

over safety goggles

when there is a

significant risk of

splashing.[3]

Hand Protection
Chemical-Resistant

Gloves

Prevents skin contact

with the chemical.

Nitrile or neoprene

gloves are

recommended.

Gloves must be

inspected before use

and changed

immediately if

contaminated.[2][3]

Body Protection

Laboratory Coat or

Chemical-Resistant

Apron

Protects skin and

personal clothing from

spills.

A flame-resistant lab

coat should be worn.

For larger quantities

or increased risk of

splashing, a chemical-

resistant apron over

the lab coat is

advised.[3]

Respiratory Protection Chemical Fume Hood

Minimizes inhalation

of any potential

vapors or aerosols.

All handling of

Aminooxy-PEG1-

propargyl, including

weighing and

preparing solutions,

must be conducted

within a certified

chemical fume hood.

[2]
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Foot Protection Closed-Toe Shoes

Protects feet from

spills and falling

objects.

Shoes should be

made of a non-porous

material.[3]

II. Operational Plan: Step-by-Step Handling Protocol
Adherence to the following workflow is critical for safely handling Aminooxy-PEG1-propargyl
in a laboratory setting and mitigating potential hazards.

Preparation and Storage
Storage: Upon receipt, store Aminooxy-PEG1-propargyl at -20°C in a tightly sealed

container, protected from light, and preferably under an inert atmosphere like nitrogen.[1][4]

Due to the reactivity of aminooxy compounds, long-term storage is not recommended;

immediate use (within one week) is highly advised.[1]

Preparation: Before use, allow the container to equilibrate to room temperature before

opening to prevent condensation. All handling, including weighing and preparation of

solutions, should be performed in a certified chemical fume hood.[2]

Handling and Experimental Use
Engineering Controls: Use a chemical fume hood for all manipulations to prevent inhalation

of any potential dust or vapors.[2]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table

above.

Reaction Setup: The propargyl group can undergo a copper-catalyzed azide-alkyne

cycloaddition (Click Chemistry).[1] When setting up reactions, ensure all equipment is clean

and dry. If using a catalyst like copper, be aware of its specific handling and quenching

procedures.

Solvents: The compound is soluble in water, DMSO, and DMF.[1] Use appropriate anhydrous

solvents if the reaction is moisture-sensitive.

Spill and Exposure Procedures
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Minor Spill: In the event of a small spill, absorb the material with an inert absorbent material

(e.g., vermiculite, sand). Place the contaminated material in a sealed, suitable container for

hazardous waste disposal.[2]

Skin Contact: Should the chemical come into contact with your skin, immediately wash the

affected area with soap and plenty of water and remove any contaminated clothing.[2]

Eye Contact: In case of eye contact, flush the eyes with water for at least 15 minutes as a

precaution and seek medical attention.[5]

Inhalation: If inhaled, move the individual to fresh air. If they are not breathing, provide

artificial respiration.[2]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[5]

III. Disposal Plan
Proper disposal of Aminooxy-PEG1-propargyl and any associated waste is essential to

prevent environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[2]

Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,

that have come into contact with Aminooxy-PEG1-propargyl should be disposed of in a

designated hazardous waste container.[2]

Solutions: Aqueous and organic solutions containing Aminooxy-PEG1-propargyl should be

collected in separate, appropriate hazardous waste containers.[2] Halogenated and non-

halogenated organic solvents should be collected separately.[6]

Regulatory Compliance: Consult your institution's Environmental Health and Safety (EHS)

office or local waste management authority for specific disposal procedures to ensure

compliance with all regulations.[7]

IV. Quantitative Data Summary
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Property Value Source

CAS Number 1895922-69-6
ChemScene[4],

BroadPharm[1]

Molecular Formula C₅H₉NO₂
ChemScene[4],

BroadPharm[1]

Molecular Weight 115.13 g/mol
ChemScene[4],

BroadPharm[1]

Purity ≥95% - 98%
ChemScene[4],

BroadPharm[1]

Storage Temperature 4°C or -20°C
ChemScene[4],

BroadPharm[1]

Solubility Water, DMSO, DMF BroadPharm[1]

V. Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Aminooxy-PEG1-propargyl from receipt to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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